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Compound of Interest

Compound Name:
2-Chloro-4-cyclopropyl-5-

methylaniline

CAS No.: 1383854-70-3

Cat. No.: B2904007

Get Quote

Executive Summary & Compound Identity
2-Chloro-4-cyclopropyl-5-methylaniline (CAS: 1383854-70-3) is a specialized

pharmaceutical intermediate, characterized by a highly functionalized aniline core.[1][2][3] Its

structural motif—combining a lipophilic cyclopropyl ring, an electron-withdrawing chlorine, and

a methyl group—creates a distinct solubility profile critical for its use in nucleophilic aromatic

substitutions and urea formation reactions (common in kinase inhibitor synthesis).

This guide provides a technical breakdown of its solubility in Dimethyl Sulfoxide (DMSO) and

Methanol (MeOH), focusing on the mechanistic drivers of dissolution, preparation of stock

solutions, and experimental validation protocols.
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Property Detail

CAS Number 1383854-70-3

Molecular Formula C₁₀H₁₂ClN

Molecular Weight 181.66 g/mol

Physical State Solid (Crystalline powder)

Predicted LogP ~3.2 – 3.8 (High Lipophilicity)

Primary Solvents DMSO (High), Methanol (Moderate/High)

Physicochemical Basis of Solubility
To optimize solvation, one must understand the competing forces within the crystal lattice and

the solvent interface.

Structural Analysis
The Aniline Head (Polar/H-Bonding): The primary amine (-NH₂) acts as both a hydrogen

bond donor and acceptor. However, the ortho-chlorine atom exerts an electron-withdrawing

inductive effect (-I), reducing the electron density on the nitrogen. This lowers the pKa

(making it less basic) and slightly weakens H-bonding potential compared to unsubstituted

aniline.

The Lipophilic Tail (Hydrophobic): The cyclopropyl and methyl groups significantly increase

the molecule's lipophilicity. The cyclopropyl group, being rigid and planar, can enhance

crystal lattice energy, often requiring mechanical energy (sonication) to initiate dissolution.

Solvent Compatibility Matrix
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Solvent
Interaction
Mechanism

Solubility
Prediction

Application

DMSO

Dipole-Dipole &

Hydrophobic Effect:

DMSO is a polar

aprotic solvent. Its

sulfur-oxygen bond

creates a strong

dipole that stabilizes

the polar amine, while

its methyl groups

accommodate the

hydrophobic

cyclopropyl/methyl

regions of the solute.

Excellent (>100 mM)

Stock solution

preparation; Biological

assays; Reaction

solvent.

Methanol

Hydrogen Bonding:

Methanol is a polar

protic solvent. It

solvates the amine via

H-bonding. However,

the molecule's

significant

hydrophobic surface

area

(cyclopropyl/methyl/ch

loro) may limit

solubility at very high

concentrations

compared to DMSO.

Good (<50 mM)

Recrystallization;

HPLC mobile phase;

Transfer solvent.

Solubility in DMSO: Protocols & Best Practices
DMSO is the "Gold Standard" solvent for this compound due to its ability to disrupt the crystal

lattice effectively.
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Preparation of 100 mM Stock Solution
Target: 100 mM solution in 10 mL DMSO. Mass Required:

.

Protocol:

Weighing: Weigh 182 mg of 2-Chloro-4-cyclopropyl-5-methylaniline into a pre-tared,

amber glass vial (to protect from light).

Initial Wetting: Add 5 mL of anhydrous DMSO (Grade:

99.9%).

Disruption: Vortex vigorously for 30 seconds. If solid persists, sonicate in a water bath at

35°C for 5 minutes. The rigid cyclopropyl group often requires this thermal/kinetic kick-start.

Final Volume: Add DMSO to bring the total volume to 10 mL.

Storage: Store at -20°C. Note: DMSO freezes at 19°C; thaw completely and vortex before

use to prevent concentration gradients.

Hygroscopicity Warning
DMSO is highly hygroscopic. Absorbed water can cause the hydrophobic aniline to precipitate

(crash out) over time.

Mitigation: Always use anhydrous DMSO and store under nitrogen or argon if possible.

Solubility in Methanol: Protocols & Applications
Methanol is less powerful than DMSO for this specific lipophile but is essential for purification

and chromatography.

Temperature Dependence
While soluble at room temperature, the solubility of 2-Chloro-4-cyclopropyl-5-methylaniline
in MeOH drops significantly at lower temperatures.
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Recrystallization Strategy: Dissolve the compound in warm Methanol (40–50°C) near

saturation, then slowly cool to 4°C. The hydrophobic cyclopropyl/chloro core will drive

crystallization as the solvent loses thermal energy.

HPLC Sample Preparation
For analytical chromatography, avoid injecting pure DMSO stocks if possible, as DMSO can

cause peak broadening.

Dilution Protocol: Dilute the DMSO stock 1:10 into Methanol. If precipitation occurs, use a

50:50 Methanol:Acetonitrile mix to better solubilize the hydrophobic core.

Experimental Validation Workflow
As a researcher, you should never rely solely on predicted values. Use this standardized

"Saturation Shake-Flask" method to determine the exact solubility limit in your specific lab

conditions.

Solubility Determination Diagram
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Figure 1: Step-by-step workflow for experimentally determining the thermodynamic solubility of

the compound.

Protocol Steps
Saturation: Add excess solid (~20 mg) to 200 µL of solvent in a microcentrifuge tube.

Equilibrium: Shake at room temperature for 24 hours.

Separation: Centrifuge at 14,000 rpm for 10 minutes to pellet undissolved material.
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Quantification: Remove supernatant, dilute 100-fold, and analyze via HPLC (UV detection at

254 nm).

Safety & Stability (E-E-A-T)
Handling Precautions:

Toxicity: Anilines are generally toxic and can induce methemoglobinemia.

Permeability: DMSO enhances skin permeability. Never handle DMSO solutions of this

compound without chemically resistant gloves (Nitrile is standard, but Butyl rubber is

superior for DMSO).

Oxidation: Anilines oxidize to colored impurities (often red/brown) upon air exposure.

Visual Check: A yellow/colorless solution is good. A dark brown solution indicates

oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 76842-16-5|2-Chloro-4-isopropylaniline|BLD Pharm [bldpharm.com]
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cyclopropyl-5-methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2904007/docs#technical-guide-solubility-profiling-of-
2-chloro-4-cyclopropyl-5-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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